![molecular formula C9H15NO B6149818 7-methyl-2-azaspiro[4.4]nonan-3-one CAS No. 1487898-60-1](/img/no-structure.png)
7-methyl-2-azaspiro[4.4]nonan-3-one
Overview
Description
7-methyl-2-azaspiro[4.4]nonan-3-one is a chemical compound with the molecular formula C9H15NO . The compound has a molar mass of 153.22 .
Molecular Structure Analysis
The molecular structure of 7-methyl-2-azaspiro[4.4]nonan-3-one consists of a nine-membered ring with one nitrogen atom and one oxygen atom .Physical And Chemical Properties Analysis
The boiling point of 7-methyl-2-azaspiro[4.4]nonan-3-one is predicted to be 316.2±11.0 °C and its density is predicted to be 1.05±0.1 g/cm3 . The compound’s pKa is predicted to be 16.40±0.40 .properties
| { "Design of the Synthesis Pathway": "The synthesis of 7-methyl-2-azaspiro[4.4]nonan-3-one can be achieved through a multistep process involving the reaction of several starting materials.", "Starting Materials": [ "4-penten-1-ol", "2-methyl-2-butanol", "sodium hydride", "1,4-dibromobutane", "1,5-dibromopentane", "2-azaspiro[4.4]nonane" ], "Reaction": [ "The first step involves the reaction of 4-penten-1-ol with 2-methyl-2-butanol in the presence of sodium hydride to form 7-methyl-2-octen-4-ol.", "The second step involves the reaction of 7-methyl-2-octen-4-ol with 1,4-dibromobutane to form 7-methyl-2-(bromomethyl)octan-4-ol.", "The third step involves the reaction of 7-methyl-2-(bromomethyl)octan-4-ol with 1,5-dibromopentane to form 7-methyl-2-(2-bromoethyl)-2-azaspiro[4.4]nonane.", "The final step involves the cyclization of 7-methyl-2-(2-bromoethyl)-2-azaspiro[4.4]nonane to form 7-methyl-2-azaspiro[4.4]nonan-3-one." ] } | |
CAS RN |
1487898-60-1 |
Product Name |
7-methyl-2-azaspiro[4.4]nonan-3-one |
Molecular Formula |
C9H15NO |
Molecular Weight |
153.2 |
Purity |
95 |
Origin of Product |
United States |
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